molecular formula C11H11N3O2 B8445828 5-Methyl-1H-pyrazole-3-carboxylic acid (4-hydroxy-phenyl)-amide

5-Methyl-1H-pyrazole-3-carboxylic acid (4-hydroxy-phenyl)-amide

Cat. No.: B8445828
M. Wt: 217.22 g/mol
InChI Key: MHEAJCHALAVTEX-UHFFFAOYSA-N
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Description

5-Methyl-1H-pyrazole-3-carboxylic acid (4-hydroxy-phenyl)-amide is a useful research compound. Its molecular formula is C11H11N3O2 and its molecular weight is 217.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H11N3O2

Molecular Weight

217.22 g/mol

IUPAC Name

N-(4-hydroxyphenyl)-5-methyl-1H-pyrazole-3-carboxamide

InChI

InChI=1S/C11H11N3O2/c1-7-6-10(14-13-7)11(16)12-8-2-4-9(15)5-3-8/h2-6,15H,1H3,(H,12,16)(H,13,14)

InChI Key

MHEAJCHALAVTEX-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=NN1)C(=O)NC2=CC=C(C=C2)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

This compound was prepared from 5-methyl-1H-pyrazole-3-carboxylic acid (4-benzyloxy-phenyl)-amide, using the same method used to prepare pyridine-2-carboxylic acid (4-hydroxyphenyl)amide. The product was purified by flash chromatography, on silica gel, eluted with 5 to 10% methanol in DCM as the eluant, to give the product as an off white solid, 2.75 g (68%). MS m/z 218 (MH+). 1H NMR(DMSO-d6) δ 2.28 (s, 3H), 6.47 (s, 1H), 6.71 (d, 2H), 7.55 (d, 2H), 9.19 (s, 1H), 9.67 (s, 1H) and 13.00 (s, 1H). Anal. calcd for C11H11N3O2: C, 60.08; H, 5.17; N, 19.10. Found: C, 60.00; H, 4.99; N, 19.25.
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pyridine-2-carboxylic acid (4-hydroxyphenyl)amide
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